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Compound of Interest

Compound Name: Atrazine-13C3,15N3

Cat. No.: B12059230 Get Quote

Essential Safety and Handling Guide for
Atrazine-¹³C₃,¹⁵N₃
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Atrazine-¹³C₃,¹⁵N₃. Adherence to these procedures is

essential for ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Atrazine is classified as a hazardous substance. It may cause an allergic skin reaction and

damage to organs through prolonged or repeated exposure.[1][2][3] It is also very toxic to

aquatic life with long-lasting effects.[1][4] The personal protective equipment listed below is the

minimum requirement for handling Atrazine-¹³C₃,¹⁵N₃.

Summary of Required Personal Protective Equipment
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or PVC elbow-length

gloves are recommended.

Never wear leather or fabric

gloves.

Eye/Face Protection
Safety glasses with side

shields or goggles

A face shield may be required

when handling larger

quantities or if there is a splash

hazard.

Skin and Body Protection Chemical-resistant coveralls

Should be buttoned to the

neck and wrist. For significant

exposure risk, a waterproof

apron or suit is recommended.

Footwear Chemical-resistant boots

Pants should be worn outside

of boots to prevent chemicals

from entering.

Respiratory Protection
NIOSH/MSHA or EN 149

approved respirator

Required if dust formation is

likely or if working in a poorly

ventilated area.

Operational Plan: Step-by-Step Handling and
Disposal
1. Preparation and Safe Handling:

Ventilation: Always handle Atrazine-¹³C₃,¹⁵N₃ in a well-ventilated area or a chemical fume

hood.

Ignition Sources: Keep away from open flames and sources of ignition.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the handling area. Wash hands thoroughly after handling.

2. Spill Procedures:
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Small Spills: For small spills, carefully sweep up the solid material, avoiding dust formation,

and place it into a suitable, labeled container for disposal.

Large Spills: In the event of a large spill, evacuate the area and prevent the substance from

entering drains or waterways. Contact your institution's environmental health and safety

department for assistance.

Decontamination: Clean the spill area with soap and water.

3. Disposal Plan:

Waste Container: Dispose of Atrazine-¹³C₃,¹⁵N₃ and any contaminated materials in a clearly

labeled, sealed container for hazardous waste.

Regulations: All disposal must be in accordance with local, state, and federal regulations. Do

not dispose of it in the regular trash or down the drain.

4. First Aid Measures:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water. If skin irritation or a rash occurs, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.

Chemical and Physical Properties
The following table summarizes key quantitative data for Atrazine. The properties of the

isotopically labeled Atrazine-¹³C₃,¹⁵N₃ are expected to be comparable.
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Property Value

Molecular Weight 218.66 g/mol

Melting Point 175-176 °C (347-348.8 °F)

Boiling Point Not determined

Flash Point Not applicable

Flammability Product is not flammable

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of Atrazine-

¹³C₃,¹⁵N₃ in a laboratory setting.

Safe Handling Workflow for Atrazine-¹³C₃,¹⁵N₃

Preparation Handling Cleanup & Disposal

Don PPE Prepare well-ventilated workspace Weighing and preparation of solutionProceed with caution Experimental use Decontaminate workspaceExperiment complete Segregate waste Dispose of hazardous waste

Click to download full resolution via product page

Caption: Workflow for handling Atrazine-¹³C₃,¹⁵N₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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